Trityl candesartan
Trityl candesartan
Candesartan analog as angiotensin II antagonist
Brand Name:
Vulcanchem
CAS No.:
139481-72-4
VCID:
VC0029785
InChI:
InChI=1S/C43H34N6O3/c1-2-52-42-44-38-24-14-23-37(41(50)51)39(38)48(42)29-30-25-27-31(28-26-30)35-21-12-13-22-36(35)40-45-46-47-49(40)43(32-15-6-3-7-16-32,33-17-8-4-9-18-33)34-19-10-5-11-20-34/h3-28H,2,29H2,1H3,(H,50,51)
SMILES:
CCOC1=NC2=CC=CC(=C2N1CC3=CC=C(C=C3)C4=CC=CC=C4C5=NN=NN5C(C6=CC=CC=C6)(C7=CC=CC=C7)C8=CC=CC=C8)C(=O)O
Molecular Formula:
C43H34N6O3
Molecular Weight:
682.8 g/mol
Trityl candesartan
CAS No.: 139481-72-4
Cat. No.: VC0029785
Molecular Formula: C43H34N6O3
Molecular Weight: 682.8 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
Specification
| Description | Candesartan analog as angiotensin II antagonist |
|---|---|
| CAS No. | 139481-72-4 |
| Molecular Formula | C43H34N6O3 |
| Molecular Weight | 682.8 g/mol |
| IUPAC Name | 2-ethoxy-3-[[4-[2-(1-trityltetrazol-5-yl)phenyl]phenyl]methyl]benzimidazole-4-carboxylic acid |
| Standard InChI | InChI=1S/C43H34N6O3/c1-2-52-42-44-38-24-14-23-37(41(50)51)39(38)48(42)29-30-25-27-31(28-26-30)35-21-12-13-22-36(35)40-45-46-47-49(40)43(32-15-6-3-7-16-32,33-17-8-4-9-18-33)34-19-10-5-11-20-34/h3-28H,2,29H2,1H3,(H,50,51) |
| Standard InChI Key | VBMKOTRJWPIKMG-UHFFFAOYSA-N |
| SMILES | CCOC1=NC2=CC=CC(=C2N1CC3=CC=C(C=C3)C4=CC=CC=C4C5=NN=NN5C(C6=CC=CC=C6)(C7=CC=CC=C7)C8=CC=CC=C8)C(=O)O |
| Canonical SMILES | CCOC1=NC2=CC=CC(=C2N1CC3=CC=C(C=C3)C4=CC=CC=C4C5=NN=NN5C(C6=CC=CC=C6)(C7=CC=CC=C7)C8=CC=CC=C8)C(=O)O |
| Appearance | Off-White Solid |
| Melting Point | 163-165 °C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator